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Introduction

Injectable magnesium phosphate bone cements (MPCs) represent a significant advancement in orthopedic

biomaterials, offering a promising alternative to traditional calcium phosphate cements (CPCs) and

polymethylmethacrylate (PMMA) bone cements. These materials are particularly suitable for minimally

invasive surgical procedures such as vertebroplasty and kyphoplasty, enabling the filling of complex bone

defects through small incisions with minimal tissue damage [1] [2]. MPCs demonstrate several advantageous

properties including superior biodegradability, higher initial mechanical strength, and faster setting

times compared to CPCs, while the released magnesium ions exhibit osteogenic and antibacterial

properties that promote bone regeneration [3] [1]. Recent research has focused on developing composite

MPC systems with enhanced injectability, mechanical properties, and additional functionalities for

theranostic applications.

Material Formulations and Composition

MPCs are typically formulated through an acid-base reaction between magnesium oxide (MgO) and water-

soluble phosphate salts, most commonly potassium dihydrogen phosphate (KH₂PO₄). The setting reaction

proceeds according to the following equation [3]:
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where M represents Na, NH₄, or K.

Recent advancements have explored various MPC formulations with improved properties, as summarized in

the table below:

Table 1: Composition and Properties of Different MPC Formulations

Cement Type
Base
Composition

Additives/Modifications Key Properties Reference

Dual-setting
MPC

MgO +
KH₂PO₄

1.5% sodium alginate cross-
linked with GDL/CC (90/120

ratio)

Enhanced
injectability,

shortened curing
time, improved

cohesion

[3]

Trimagnesium
Phosphate
Cement (TMPC)

Mg₃(PO₄)₂ +

KH₂PO₄

None (novel ternary system) High early

strength (up to 17
MPa), low curing

temperature,
neutral pH

[4]

Gadolinium-
doped MCPC

Mg-Ca
phosphate

Gadolinium ions (Gd³⁺) MRI visibility,
antibacterial

properties,
improved

injectability

[5]

Piezoelectric
Composite

Calcium-

magnesium
phosphate

30% BCZT (piezoelectric

ceramic)

Piezoelectric

properties (d₃₃ =
263 pC/N),

injectability >70%

[6]

Experimental Protocols

Preparation of Dual-Setting MPC with Sodium Alginate
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Principle: This protocol describes the preparation of a composite dual-setting bone cement through

simultaneous ceramic hydration and polymer cross-linking reactions, resulting in improved injectability and

mechanical properties [3].

Materials:

Powder Phase: Dead-burned magnesia (MgO, calcined at 1500°C for 5 hours), potassium

dihydrogen phosphate (KH₂PO₄)
Liquid Phase: Sodium alginate (SA) solution in distilled water

Cross-linking Agents: δ-Gluconolactone (GDL), calcium carbonate (CC)
Equipment: Planetary ball mill, silicone rubber molds, water bath

Procedure:

Powder Preparation:

Mix MgO and KH₂PO₄ in a 4:1 molar ratio using a planetary ball mill for 2 hours at 250 rpm.
Add GDL to the powder mixture at a ratio of 90/120 (GDL/CC).

Liquid Phase Preparation:

Prepare a 1.5% (w/v) sodium alginate solution in distilled water.

Add calcium carbonate to the SA solution and mix thoroughly.

Cement Paste Preparation:

Mix powder and liquid phases at a powder-to-liquid (P/L) ratio of 2.5 g/mL in a plastic bowl.

Manually stir until a homogeneous paste is obtained (approximately 60 seconds).

Molding and Curing:

Transfer the paste into silicone rubber molds (e.g., cubic: 6×6×12 mm or disk: 2×15 mm).

Cure specimens for a minimum of 24 hours in a water bath at 36.6°C with >90% humidity.

The preparation workflow is summarized in the following diagram:
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Powder Phase Preparation

• Mix MgO & KH₂PO₄ (4:1 molar ratio)
• Add GDL (90/120 ratio)

Liquid Phase Preparation

• Prepare 1.5% sodium alginate solution
• Add calcium carbonate

Cement Mixing

• Combine powder & liquid phases
• P/L ratio: 2.5 g/mL

• Mix until homogeneous

Molding & Curing

• Transfer to silicone molds
• Cure at 36.6°C, >90% humidity

• Minimum 24 hours

Click to download full resolution via product page

Preparation of Trimagnesium Phosphate Cement (TMPC)

Principle: This novel TMPC system replaces MgO with trimagnesium phosphate (Mg₃(PO₄)₂) as the

magnesium source, creating a neutral pH environment during setting while maintaining high mechanical

strength [4].

Materials:

Raw Materials: MgHPO₄·3H₂O, Mg(OH)₂, KH₂PO₄
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Equipment: Planetary ball mill, high-temperature furnace, Teflon molds

Procedure:

TMP Powder Synthesis:

Mix 144 g MgHPO₄·3H₂O and 24 g Mg(OH)₂ using planetary ball milling for 2 hours at 250 rpm.
Sinter the mixture at 1150°C for 5 hours in a high-temperature furnace.

Crush the sintered cake and mill for 18 hours at 300 rpm to obtain fine TMP powder.

KDP Preparation:

Crush KH₂PO₄ powder by ball milling for 6 hours at 300 rpm.

Cement Preparation:

Dry mix TMP and KDP powders at different magnesium-to-phosphate (M/P) weight ratios.
Combine powder mixture with distilled water at various P/L ratios.

Mix for 60 seconds at 25°C until homogeneous paste forms.

Curing Conditions:

Transfer paste to Teflon molds (d = 6 mm, h = 12 mm).

Cure under 37°C and 100% humidity for specified time periods (3, 7, 21 days).

Injectability Testing Protocol

Principle: This protocol evaluates the injectability of MPC formulations, a critical property for minimally

invasive applications, by measuring the percentage of cement successfully extruded through a syringe [4]

[6].

Materials: 2 mL syringe, 18 G needle (diameter: 1.2 mm), universal testing machine, simulated body fluid

(SBF)

Procedure:

Fill a 2 mL syringe with freshly mixed cement paste.

Mount the syringe in a universal testing machine fitted with an assembled fixture.
Apply axial pressure at a constant rate of 15 mm/min.

Record force and displacement curves during injection.
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Inject cement into a flask filled with SBF at 37°C.

Calculate injectability percentage using the formula:

Click to download full resolution via product page

Shake the flask at 100 rpm for 15 minutes and observe cement cohesion and anti-washout

properties.

Characterization Methods and Protocols

Setting Time and Temperature Measurement

Principle: Setting time determines the clinical workability of cement, while setting temperature monitoring

ensures avoidance of thermal necrosis of surrounding tissues [3].

Equipment: Vicat apparatus (MMC-045/E) with 1.13 mm diameter needle and 300 g load, thermocouple

Procedure:

Prepare cement paste according to standardized protocols.

For setting time:
Fill mold with cement paste and place under Vicat needle.

Record time from mixing until needle indentation is not visible on surface.
Perform in triplicate (n=3).

For setting temperature:
Place cement paste (1 g) in a 2 mL Eppendorf tube.

Insert thermocouple and record maximum temperature during setting.
Perform in triplicate (n=3).

Mechanical Strength Testing

Principle: Compressive strength measurement evaluates the mechanical integrity of set cement, which must

withstand physiological loads in bone applications [4].

Equipment: Universal testing machine (e.g., CM4305) with 5 kN load cell
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Procedure:

Prepare cylindrical specimens (6 mm diameter × 12 mm height).
Cure specimens for specified time periods (3, 7, 21 days) at 37°C and 100% humidity.

Demold specimens and test directly using universal testing machine.
Apply compressive load at 5 mm/min until failure.

Record maximum load and calculate compressive strength.
Test six samples (n=6) for each experimental group.

Structural and Chemical Characterization

Principle: Multiple analytical techniques provide comprehensive understanding of cement microstructure,

composition, and setting mechanisms.

Protocols:

Scanning Electron Microscopy (SEM):

Spurt cured specimens with 10 nm gold layer using sputtering machine.

Examine surface microstructure at 500×, 1000×, and 2000× magnifications.
Analyze images using ImageJ software (measurements n=20) [3].

X-ray Diffraction (XRD):

Crush and grind set cement specimens in a mortar.
Analyze using Cu-Kα radiation (40 kV, 40 mA) from 2θ = 5-90° with 0.02° step size.

Identify phases using HighScore Plus software with ICSD database [3] [4].

Fourier-Transform Infrared Spectroscopy (FTIR):

Analyze hardened cement using ATR-FTIR spectrometer.

Collect spectra from 4000 to 500 cm⁻¹ at 4 cm⁻¹ resolution with 64 scans.
Use ZnSe as ATR crystal [3].

The comprehensive characterization workflow is illustrated below:
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Set Cement Sample

Structural Analysis Mechanical Testing Physical Properties Biological Evaluation

XRD Analysis SEM Imaging FTIR Spectroscopy Compressive Strength Setting Time (Vicat) Injectability Test Porosity Measurement Contact Angle Cytocompatibility Antibacterial Assay

Click to download full resolution via product page

Performance Data and Optimization

Table 2: Performance Characteristics of Optimized MPC Formulations

Parameter
Dual-Setting MPC
with SA

Trimagnesium
Phosphate
Cement

Piezoelectric
Composite

Test Method

Setting Time Shortened (exact

values not
specified)

Controlled by M/P

ratio

Increased with

BCZT content

Vicat needle [3]

[4]

Compressive
Strength

Maintained vs.
unmodified MPC

High early strength 1.5-45 MPa
(cancellous bone

range)

Universal testing
machine [4] [6]

Injectability Significantly

improved

Reliable injectability >70% Extrusion

through syringe
[3] [6]

pH During
Setting

Not specified Neutral Not specified pH electrode [4]
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Parameter
Dual-Setting MPC
with SA

Trimagnesium
Phosphate
Cement

Piezoelectric
Composite

Test Method

Porosity Diverse
microstructure

Tunable with
formulation

Not specified Mercury intrusion
porosimetry [3]

[4]

Additional
Properties

Improved cohesion

& wettability

Low curing

temperature

Piezoelectric (d₃₃

= 263 pC/N)

Various

specialized
methods [3] [4]

[6]

Troubleshooting and Technical Notes

Rapid Setting: If cement sets too quickly for clinical application, consider incorporating setting

retarders such as boric acid or adjusting the powder-to-liquid ratio [1].

Poor Injectability: Improve injectability by optimizing sodium alginate concentration (1.25-1.50%) or

incorporating lubricants such as polysorbate 80 [3] [6].

Low Mechanical Strength: Enhance strength by optimizing M/P ratio, using finer starting powders,

or employing appropriate compaction techniques during molding [4].

Excessive Setting Temperature: Monitor setting temperature closely; formulations based on

Mg₃(PO₄)₂ instead of MgO typically exhibit lower temperature rises during hydration [4].

Phase Transformation Control: Manipulate the magnesium-to-phosphate ratio to control hydration

products and their transformation, which directly affects setting speed and final properties [4].

Conclusion

Injectable magnesium phosphate bone cements represent a rapidly advancing field in orthopedic

biomaterials. The protocols outlined herein provide researchers with standardized methods for preparing and

characterizing various MPC formulations with enhanced properties. Current research focuses on developing
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multifunctional cements with improved mechanical strength, controlled degradation rates, and additional

capabilities such as medical imaging visibility and piezoelectric stimulation for enhanced bone regeneration.

Further optimization of these materials and thorough in vivo validation will be essential for clinical

translation and implementation in minimally invasive orthopedic procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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